Cas no 21418-04-2 (1,4-Naphthalenedione,5-hydroxy-8-methoxy-)

21418-04-2 structure
Product name:1,4-Naphthalenedione,5-hydroxy-8-methoxy-
1,4-Naphthalenedione,5-hydroxy-8-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenedione,5-hydroxy-8-methoxy-
- 5-hydroxy-8-methoxynaphthalene-1,4-dione
- 1, 5-hydroxy-8-methoxy-
- 5-hydroxy-8-methoxy-1,4-naphthoquinone
- AC1L7F7B
- NSC339302
- O-methylnaphthazarin
- Y6127
- 21418-04-2
- NSC-339302
- SCHEMBL17265615
- DTXSID00319068
- 1,4-Naphthalenedione, 5-hydroxy-8-methoxy-
-
- Inchi: InChI=1S/C11H8O4/c1-15-9-5-4-7(13)10-6(12)2-3-8(14)11(9)10/h2-5,13H,1H3
- InChI Key: CQDYYFBBSBVPHU-UHFFFAOYSA-N
- SMILES: COC1=CC=C(O)C2C(C=CC(=O)C1=2)=O
Computed Properties
- Exact Mass: 204.04224
- Monoisotopic Mass: 204.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Density: 1.408
- Boiling Point: 456.5°Cat760mmHg
- Flash Point: 188.1°C
- Refractive Index: 1.628
- PSA: 63.6
- LogP: 1.33600
1,4-Naphthalenedione,5-hydroxy-8-methoxy- Related Literature
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Filipa Mandim,Lillian Barros,Ricardo C. Calhelha,Rui M. V. Abreu,José Pinela,Maria José Alves,Sandrina Heleno,P. F. Santos,Isabel C. F. R. Ferreira Food Funct., 2019,10, 78-89
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Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
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Jyh-Herng Ruei,Patteti Venukumar,Arun B. Ingle,Kwok-Kong Tony Mong Chem. Commun., 2015,51, 5394-5397
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Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
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Rutusmita Mishra,Neeladrisingha Das,Ritu Varshney,Kriti Juneja,Debabrata Sircar,Partha Roy Food Funct., 2021,12, 6603-6625
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